![molecular formula C6H8F3NO4 B1440272 3-{[(2,2,2-Trifluoroethoxy)carbonyl]amino}propanoic acid CAS No. 1193390-35-0](/img/structure/B1440272.png)
3-{[(2,2,2-Trifluoroethoxy)carbonyl]amino}propanoic acid
Overview
Description
“3-{[(2,2,2-Trifluoroethoxy)carbonyl]amino}propanoic acid” is a chemical compound with the molecular formula C6H8F3NO4 and a molecular weight of 215.13 . It is a versatile compound used in scientific research and has potential applications in various fields such as drug synthesis and material science.
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H8F3NO4/c7-6(8,9)3-14-5(13)10-2-1-4(11)12/h1-3H2,(H,10,13)(H,11,12) .Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . The predicted boiling point is approximately 304.9 °C at 760 mmHg, and the predicted density is approximately 1.4 g/cm3 . The predicted refractive index is n20D 1.41 .Scientific Research Applications
Biochemistry Research
In biochemistry, this compound is utilized for proteomics research due to its ability to interact with proteins and peptides. It serves as a specialty reagent in the identification and quantification of proteins, aiding in understanding protein structure and function .
Pharmacology
Pharmacologically, it’s used in scientific experiments that explore the biochemical pathways and interactions at the cellular level. Its role is crucial in the development of pharmacophores and the study of drug-receptor interactions .
Organic Synthesis
3-{[(2,2,2-Trifluoroethoxy)carbonyl]amino}propanoic acid: is a valuable building block in organic synthesis. It’s involved in the synthesis of complex organic compounds, where its trifluoroethoxy carbonyl group can act as a protecting group or a leaving group, facilitating various organic reactions .
Medicinal Chemistry
In medicinal chemistry research, this compound is instrumental in the design and synthesis of new drugs. It helps in creating analogs and derivatives of bioactive molecules, which are then screened for therapeutic activity .
Industrial Applications
While specific industrial applications are not detailed in the available data, compounds like 3-{[(2,2,2-Trifluoroethoxy)carbonyl]amino}propanoic acid often find use in the development of industrial catalysts, polymers, and other chemical products due to their unique chemical properties .
Environmental Studies
This compound’s impact on the environment can be studied in terms of its biodegradability, toxicity, and long-term environmental effects. Such studies are essential for assessing the ecological footprint of chemical compounds used in various industries .
Safety and Hazards
properties
IUPAC Name |
3-(2,2,2-trifluoroethoxycarbonylamino)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8F3NO4/c7-6(8,9)3-14-5(13)10-2-1-4(11)12/h1-3H2,(H,10,13)(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DXOIWHMKTOCHCM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CNC(=O)OCC(F)(F)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8F3NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301253534 |
Source
|
| Record name | N-[(2,2,2-Trifluoroethoxy)carbonyl]-β-alanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301253534 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-{[(2,2,2-Trifluoroethoxy)carbonyl]amino}propanoic acid | |
CAS RN |
1193390-35-0 |
Source
|
| Record name | N-[(2,2,2-Trifluoroethoxy)carbonyl]-β-alanine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1193390-35-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-[(2,2,2-Trifluoroethoxy)carbonyl]-β-alanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301253534 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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